Cas no 51602-05-2 (2-(2,4,5-trichlorophenoxy)ethanol - 6-chloro-N-ethyl-N'-(propan-2-yl)-1,3,5-triazine-2,4-diamine (1:1))

• Product name: 2-(2,4,5-trichlorophenoxy)ethanol - 6-chloro-N-ethyl-N'-(propan-2-yl)-1,3,5-triazine-2,4-diamine (1:1)
• CAS No: 51602-05-2
• MF: C₁₆H₂₁Cl₄N₅O₂
• MW: 457.182239294052
• CID: 1571877
• PubChem ID: 171057

2-(2,4,5-trichlorophenoxy)ethanol - 6-chloro-N-ethyl-N'-(propan-2-yl)-1,3,5-triazine-2,4-diamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trichlorophenoxy)ethanol - 6-chloro-N-ethyl-N'-(propan-2-yl)-1,3,5-triazine-2,4-diamine (1:1)
• 6-chloro-4-N-ethyl-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine,2-(2,4,5-trichlorophenoxy)ethanol
• DTXSID10199555
• Ethanol, 2-(2,4,5-trichlorophenoxy), mixt. with 6-chloro-N-ethyl-N'-(1-methylethyl)-1,3,5-triazine-2,4-diamine
• 51602-05-2

• Inchi： InChI=1S/C8H7Cl3O2.C8H14ClN5/c9-5-3-7(11)8(4-6(5)10)13-2-1-12;1-4-10-7-12-6(9)13-8(14-7)11-5(2)3/h3-4,12H,1-2H2;5H,4H2,1-3H3,(H2,10,11,12,13,14)
• InChI Key： TXBYQZDQURNHBB-UHFFFAOYSA-N
• SMILES： CCNC1=NC(=NC(=N1)Cl)NC(C)C.C1=C(C(=CC(=C1Cl)Cl)Cl)OCCO

Computed Properties

• Exact Mass: 455.04533
• Monoisotopic Mass: 455.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Boiling Point: 368.5°C at 760 mmHg
• Flash Point: 176.7°C
• PSA: 92.19